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Compound of Interest

Compound Name: Phosphorothioic triiodide

Cat. No.: B14500019

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the laboratory-scale synthesis of thiophosphoryl
iodide (PSlIs), a reactive inorganic compound. The protocol is based on established chemical
literature, ensuring a reliable method for obtaining this reagent.

Physicochemical Properties and Data

Thiophosphoryl iodide is a red-brown solid at room temperature.[1] Key quantitative data for
this compound are summarized in the table below for easy reference.

Property Value

Chemical Formula PSls

Molar Mass 443.75 g-mol~1[1]
Appearance Red-brown solid[1]
Melting Point 48 °C (118 °F; 321 K)[1]
Boiling Point Decomposes

Molecular Shape Tetrahedral at the P atom
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Experimental Protocol: Synthesis of
Thiophosphoryl lodide

This protocol details the preparation of thiophosphoryl iodide from phosphorus triiodide and
sulfur.

Objective: To synthesize thiophosphoryl iodide (PSIs) via the direct reaction of phosphorus
triiodide (PIs) with elemental sulfur.

Materials:

e Phosphorus triiodide (PIs)

o Elemental sulfur (S)

o Carbon disulfide (CSz), anhydrous
Equipment:

¢ Round-bottom flask

Magnetic stirrer and stir bar

Cooling bath (e.qg., ice-water bath)

Apparatus for working in the dark (e.g., aluminum foil wrap)

Standard glassware for filtration and solvent removal

Procedure:

o Reaction Setup: In a round-bottom flask, dissolve phosphorus triiodide in anhydrous carbon
disulfide.

o Addition of Sulfur: To the stirred solution, add elemental sulfur.

o Reaction Conditions: Maintain the reaction mixture at a temperature of 10-15 °C using a
cooling bath.[1]
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» Exclusion of Light: Protect the reaction from light by wrapping the flask in aluminum foil or
conducting the reaction in a dark room.[1]

» Reaction Time: Allow the reaction to proceed for several days with continuous stirring.[1]
e Work-up and Purification:

o After the reaction is complete, the solvent (carbon disulfide) can be removed under

reduced pressure.

o The resulting solid is thiophosphoryl iodide. Further purification may be achieved by
recrystallization, though a suitable solvent must be chosen carefully due to the
compound's reactivity.

Safety Precautions:

o Carbon disulfide is highly flammable and toxic. All manipulations should be performed in a

well-ventilated fume hood.
e Phosphorus triiodide is corrosive and reacts with moisture. Handle it in a dry environment.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the preparation of thiophosphoryl iodide.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://en.wikipedia.org/wiki/Thiophosphoryl_iodide
https://en.wikipedia.org/wiki/Thiophosphoryl_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14500019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dissolve

[ Phosphorus Triiodide (Pls) j

Solvent Removal &
Purification

Reaction Vessel
(10-15 °C, Dark)

Several Days

Sulfur (S)

Thiophosphoryl lodide (PSIs)

[ Carbon Disulfide (CSz) ) Solvent

Click to download full resolution via product page

Caption: Workflow for the synthesis of thiophosphoryl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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